Cas no 1242871-15-3 (4-(5-Chloro-1H-indazol-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(5-Chloro-1H-indazol-1-yl)-4-oxobutanoic acid
• CAS No: 1242871-15-3
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 4690684
• Update Time: 2023-08-15

4-(5-Chloro-1H-indazol-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Chloro-1H-indazol-1-yl)-4-oxobutanoic acid
• 1H-indazole-1-butanoic acid, 5-chloro-gamma-oxo-

• Inchi： 1S/C11H9ClN2O3/c12-8-1-2-9-7(5-8)6-13-14(9)10(15)3-4-11(16)17/h1-2,5-6H,3-4H2,(H,16,17)
• InChI Key： BSHZECORDYMTKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=NN2C(CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Topological Polar Surface Area: 72.2